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Abstract

This technical guide provides a comprehensive overview of the solubility profile of Allyl 2-
furoate, a key fragrance and flavoring intermediate. Due to the limited availability of specific
quantitative solubility data in peer-reviewed literature, this document consolidates available
gualitative information and presents a standardized experimental protocol for the quantitative
determination of its solubility in various organic solvents. This guide is intended to be a
valuable resource for researchers and professionals involved in the development and
formulation of products containing Allyl 2-furoate.

Introduction

Allyl 2-furoate (CAS No. 4208-49-5) is a carboxylic ester characterized by a furan ring and an
allyl group.[1] Its distinct caramellic and fruity aroma makes it a valuable component in the
flavor and fragrance industry.[1] Understanding the solubility of Allyl 2-furoate in organic
solvents is critical for a wide range of applications, including formulation development,
purification processes, and quality control. This guide summarizes the known solubility
characteristics of Allyl 2-furoate and provides a detailed methodology for its quantitative
determination.

Physicochemical Properties of Allyl 2-Furoate
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A summary of the key physicochemical properties of Allyl 2-furoate is presented in Table 1.
These properties influence its solubility behavior.

Table 1: Physicochemical Properties of Allyl 2-Furoate

Property Value Reference(s)
Molecular Formula CsHsOs3 [11[2]
Molecular Weight 152.15 g/mol [1][3]
Appearance Colorless to yellow clear liquid [1]

Boiling Point 206-209 °C at 760 mmHg [1][2]13]
Density 1.181 g/mL at 25 °C [2]

Refractive Index 1.49300 to 1.49700 at 20.00°C  [1]

logP (o/w) 1.80 (estimated) [1][4]

Flash Point 205 °F (TCC) [1114]

Solubility Data for Allyl 2-Furoate

Currently, there is a notable absence of comprehensive quantitative solubility data for Allyl 2-
furoate across a wide range of organic solvents in publicly available scientific literature. The
available information is primarily qualitative, with a single estimated quantitative value for water
solubility.

Table 2: Solubility of Allyl 2-Furoate
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Temperature

Solvent °C) Solubility Data Type Reference(s)
Estimated,

Water 25 2172 mg/L o [4][5][6]
Quantitative

- Very slightly o
Water Not Specified Qualitative [1]
soluble

Alcohol Not Specified Miscible Qualitative [1]

Propylene Glycol  Not Specified Soluble Qualitative [1]

Essential Oils Not Specified Miscible Qualitative [1]

Flavor Chemicals  Not Specified Miscible Qualitative [1]

Experimental Protocol for Solubility Determination

The following section outlines a detailed, generalized experimental protocol for the gravimetric
determination of the solubility of a liquid solute, such as Allyl 2-furoate, in an organic solvent.
This method is a reliable and widely used technique for generating accurate solubility data.[7]

[8][°]

Principle

The gravimetric method involves preparing a saturated solution of the solute in the solvent of
interest at a constant temperature. A known mass of the saturated solution is then taken, and
the solvent is evaporated. The mass of the remaining solute is measured, allowing for the
calculation of the solubility.

Materials and Equipment
o Allyl 2-furoate (high purity)

» Organic solvents of interest (analytical grade)
e Analytical balance (+ 0.0001 g)

e Thermostatic water bath or incubator
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Vials with airtight seals (e.g., screw-cap vials with PTFE septa)

Volumetric flasks and pipettes

Syringes and syringe filters (solvent-compatible, e.g., PTFE)

Drying oven

Vortex mixer or magnetic stirrer

Experimental Procedure

» Preparation of Supersaturated Solutions:
o Add an excess amount of Allyl 2-furoate to a series of vials.
o To each vial, add a known volume of the desired organic solvent.
o Securely seal the vials to prevent solvent evaporation.
e Equilibration:
o Place the vials in a thermostatic water bath or incubator set to the desired temperature.

o Agitate the vials using a vortex mixer or magnetic stirrer for a sufficient period to ensure
equilibrium is reached (typically 24-72 hours). It is recommended to periodically check for
the continued presence of an excess of the solute phase.

e Phase Separation:

o Once equilibrium is achieved, allow the vials to stand undisturbed in the thermostatic bath
for at least 4 hours to allow the undissolved Allyl 2-furoate to settle.

o Sample Collection:

o Carefully withdraw a known volume of the clear supernatant (the saturated solution) using
a pre-warmed syringe to avoid precipitation due to temperature changes.
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o Immediately filter the collected supernatant through a syringe filter into a pre-weighed, dry
vial.

o Gravimetric Analysis:

[¢]

Accurately weigh the vial containing the filtered saturated solution.

o Place the vial in a drying oven at a temperature sufficient to evaporate the solvent without
degrading the Allyl 2-furoate (a temperature below its boiling point is recommended, and

vacuum can be applied to facilitate drying).

o Periodically remove the vial from the oven, allow it to cool to room temperature in a
desiccator, and weigh it.

o Continue the drying process until a constant weight is achieved (i.e., the difference
between two consecutive weighings is negligible).

Data Analysis

The solubility (S) can be calculated using the following formula:
S (g/100 g solvent) = (m_solute / m_solvent) * 100

Where:

e m_solute is the mass of the dried Allyl 2-furoate.

e m_solvent is the mass of the solvent in the collected sample, which can be calculated as the
difference between the mass of the saturated solution and the mass of the dried solute.

Experimental Workflow Visualization

The following diagram illustrates the general workflow for the gravimetric determination of
solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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